1-methyl-N-{4-[N-(4,5,6,7-tetrahydro-1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-[4-[(Z)-C-methyl-N-(4,5,6,7-tetrahydro-1-benzothiophene-3-carbonylamino)carbonimidoyl]phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H23N5O2S/c1-14(25-26-21(28)18-13-30-20-6-4-3-5-17(18)20)15-7-9-16(10-8-15)24-22(29)19-11-12-23-27(19)2/h7-13H,3-6H2,1-2H3,(H,24,29)(H,26,28)/b25-14-
• InChI Key: MLCHHSIPCYBDGY-QFEZKATASA-N
• Canonical SMILES: CC(=NNC(=O)C1=CSC2=C1CCCC2)C3=CC=C(C=C3)NC(=O)C4=CC=NN4C
• Isomeric SMILES: C/C(=N/NC(=O)C1=CSC2=C1CCCC2)/C3=CC=C(C=C3)NC(=O)C4=CC=NN4C
• Molecular Formula: C22H23N5O2S
• Molecular Weight: 421.5 g/mol

Description

The compound “1-methyl-N-{4-[N-(4,5,6,7-tetrahydro-1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-1H-pyrazole-5-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrazole ring attached to a benzothiophene ring via a carbonyl and ethanehydrazonoyl group. The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but such data is not available in the current literature.

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. It’s possible that the compound could interact with biological systems in a manner similar to other pyrazole and benzothiophene derivatives.